5-bromo-2-chloro-N-{2-[4-(trifluoromethyl)phenyl]ethyl}pyridine-3-carboxamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-[4-(trifluoromethyl)phenyl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H11BrClF3N2O/c16-11-7-12(13(17)22-8-11)14(23)21-6-5-9-1-3-10(4-2-9)15(18,19)20/h1-4,7-8H,5-6H2,(H,21,23)
• InChI Key: JUPXICQVGUJYPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=C(N=CC(=C2)Br)Cl)C(F)(F)F
• Molecular Formula: C15H11BrClF3N2O
• Molecular Weight: 407.61 g/mol
• CAS No.: 1281149-29-8

Description

5-bromo-2-chloro-N-{2-[4-(trifluoromethyl)phenyl]ethyl}pyridine-3-carboxamide is a useful research compound. Its molecular formula is C15H11BrClF3N2O and its molecular weight is 407.62. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

• Studies have focused on the synthesis and characterization of related pyridine derivatives, which are critical for understanding the chemical behavior and potential applications of such compounds. For instance, the synthesis, spectroscopic characterization, and crystal structure of related pyridine derivatives provide foundational knowledge for exploring chemical properties and reactions (Anuradha et al., 2014).

Biological Evaluation

• Research on acyclic pyridine C-nucleosides, including synthesis and biological evaluation against a variety of tumor-cell lines and viruses, although no marked biological activity was found in some cases, suggests the potential for exploring the biological activity of related compounds (Hemel et al., 1994).

Potential for Anticancer and Anti-inflammatory Applications

• The development of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents indicates a pathway for the use of pyridine derivatives in medical research, highlighting the potential of related compounds in therapeutic applications (Rahmouni et al., 2016).

Inhibitory Activity Studies

• Investigations into inhibitors of NF-kappaB and AP-1 gene expression based on the pyrimidine portion of related compounds offer insights into the molecular mechanisms that could be targeted for therapeutic intervention, providing a basis for further research into the inhibition capabilities of similar molecules (Palanki et al., 2000).

Future Directions

The future directions for the research and development of this compound and other TFMP derivatives are likely to be influenced by the ongoing advances in the agrochemical, pharmaceutical, and functional materials fields. It is expected that many novel applications of TFMP will be discovered in the future.